Cas no 159589-94-3 (1H-Imidazole, 4,5-dibromo-1-(methoxymethyl)-2-phenyl-)

• Product Name: 1H-Imidazole, 4,5-dibromo-1-(methoxymethyl)-2-phenyl-
• CAS No: 159589-94-3
• MF: C₁₁H₁₀Br₂N₂O
• MW: 346.017900943756
• MDL: MFCD32642063
• CID: 3803567
• PubChem ID: 86178561
• Update Time: 2025-08-05

1H-Imidazole, 4,5-dibromo-1-(methoxymethyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4,5-dibromo-1-(methoxymethyl)-2-phenyl-
• 4,5-Dibromo-1-methoxymethyl-2-phenyl-1H-imidazole
• 4,5-Dibromo-1-(methoxymethyl)-2-phenyl-1H-imidazole
• SY265606
• MFCD32642063
• 159589-94-3
• starbld0015751

• MDL： MFCD32642063
• Inchi： 1S/C11H10Br2N2O/c1-16-7-15-10(13)9(12)14-11(15)8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： LYYXLSLVJIKTOU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)N(COC)C(Br)=C(Br)N=1

Computed Properties

• Exact Mass: 345.91394Da
• Monoisotopic Mass: 343.91599Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 27.1Ų

Additional information on 1H-Imidazole, 4,5-dibromo-1-(methoxymethyl)-2-phenyl-

Introduction to 1H-Imidazole, 4,5-dibromo-1-(methoxymethyl)-2-phenyl (CAS No. 159589-94-3)

1H-Imidazole, 4,5-dibromo-1-(methoxymethyl)-2-phenyl, identified by its CAS number 159589-94-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the imidazole family, a heterocyclic aromatic organic compound characterized by a five-membered ring containing two nitrogen atoms. The structural features of 1H-Imidazole, 4,5-dibromo-1-(methoxymethyl)-2-phenyl make it a versatile intermediate in the synthesis of various bioactive molecules, particularly those with potential therapeutic applications.

The presence of bromine atoms at the 4 and 5 positions of the imidazole ring, along with a methoxymethyl substituent at the 1 position and a phenyl group at the 2 position, endows this compound with unique chemical properties. These substituents not only influence its reactivity but also contribute to its potential biological activity. The bromine atoms, for instance, can serve as handles for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery and development.

Recent research has highlighted the importance of imidazole derivatives in medicinal chemistry. Imidazole scaffolds are found in numerous pharmacologically active compounds, including antifungal agents, antiviral drugs, and anticancer agents. The structural motif is particularly valuable due to its ability to interact with biological targets such as enzymes and receptors. In particular, the brominated imidazoles have been explored for their potential in developing small-molecule inhibitors.

The methoxymethyl group at the 1 position of 1H-Imidazole, 4,5-dibromo-1-(methoxymethyl)-2-phenyl adds another layer of functionality to the molecule. This group can be easily converted into other functional moieties through nucleophilic substitution reactions, allowing for further diversification of the compound's structure. Such modifications are crucial in optimizing drug-like properties, such as solubility, bioavailability, and metabolic stability.

The phenyl group at the 2 position further enhances the compound's complexity and potential interactions with biological systems. Phenyl rings are common in pharmaceuticals due to their ability to participate in hydrophobic interactions and π-stacking effects, which can influence binding affinity and selectivity. The combination of these structural elements makes 1H-Imidazole, 4,5-dibromo-1-(methoxymethyl)-2-phenyl a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in developing novel inhibitors targeting specific enzymes involved in cancer progression. Imidazole derivatives have shown promise in this area due to their ability to modulate enzyme activity. For example, studies have demonstrated that certain imidazole-based compounds can inhibit kinases and other enzymes overexpressed in cancer cells. The brominated and methoxymethyl-substituted imidazoles are particularly interesting because they can be readily modified to improve their binding affinity and selectivity.

Another area where 1H-Imidazole, 4,5-dibromo-1-(methoxymethyl)-2-phenyl shows potential is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, making them susceptible to inhibitors targeting specific viral enzymes or proteins. Imidazole derivatives have been explored as inhibitors of viral proteases and polymerases. The structural features of this compound make it a suitable candidate for designing molecules that can disrupt viral replication cycles.

The synthesis of 1H-Imidazole, 4,5-dibromo-1-(methoxymethyl)-2-phenyl involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of bromine atoms typically involves halogenation reactions using reagents such as N-bromosuccinimide (NBS) or bromine gas under controlled conditions. The methoxymethyl group can be introduced via etherification reactions using formaldehyde or methanol in the presence of an acid catalyst.

The phenyl group is usually incorporated during the initial construction of the imidazole ring or through subsequent functionalization steps. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl groups at specific positions on the imidazole ring. These reactions require careful selection of catalysts and ligands to ensure high regioselectivity and yield.

Once synthesized, 1H-Imidazole, 4,5-dibromo-1-(methoxymethyl)-2-phenyl can be subjected to various biochemical assays to evaluate its potential biological activity. High-throughput screening (HTS) platforms are often used to rapidly test large libraries of compounds for activity against target enzymes or receptors. Additionally, structure-activity relationship (SAR) studies can be conducted to identify key structural features responsible for biological activity and guide further optimization efforts.

In conclusion,1H-Imidazole, 4,5-dibromo, 1((methoxymethyl))-2-pheno, (CAS No. 159589,94*3) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a versatile intermediate for synthesizing bioactive molecules targeting various diseases. Recent advances in synthetic chemistry and drug discovery methodologies have positioned this compound as a valuable tool for developing novel therapeutic agents.